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Compound of Interest

Compound Name: UCT943

Cat. No.: B2546588 Get Quote

Technical Support Center: UCT943
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

UCT943. Our aim is to help you overcome common challenges, particularly those related to

solubility, to ensure the success and reproducibility of your experiments.

Troubleshooting Guides & FAQs
This section addresses specific issues that may arise during the handling and use of UCT943
in experimental settings.

Q1: I am having trouble dissolving UCT943. What is the recommended solvent?

A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

UCT943 is soluble in DMSO up to 250 mg/mL (584.90 mM).[1] It is crucial to use newly

opened, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce

the solubility of the compound.[1] For complete dissolution, ultrasonic treatment may be

required.[1]

Q2: My UCT943 precipitates when I dilute my DMSO stock solution into an aqueous buffer for

my cell-based assay. How can I prevent this?
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A2: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous medium. Here are several strategies to prevent precipitation:

Use of Co-solvents: For in vivo and some in vitro applications, a co-solvent system is

recommended. A common formulation involves a sequential addition of solvents. For

example: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1] It is critical to add

and mix each solvent in the specified order.

Lowering the Final Concentration: Ensure the final concentration of UCT943 in your aqueous

buffer is below its aqueous solubility limit. UCT943 has higher aqueous solubility at a lower

pH.[2]

pH Adjustment: UCT943 is a weak base with a pKa of 7.5.[2] Its aqueous solubility is pH-

dependent, with higher solubility at pH values below its pKa.[2] Adjusting the pH of your final

aqueous solution to be slightly acidic may improve solubility.

Warm and Sonicate: Gentle warming and sonication can sometimes help to redissolve small

amounts of precipitate that form upon dilution.[1] However, be cautious about the

temperature sensitivity of your experimental system.

Q3: What are the key physicochemical properties of UCT943 that I should be aware of?

A3: UCT943 was developed as a next-generation PI4K inhibitor with improved properties over

its predecessor, MMV048, including better solubility.[2][3][4][5][6] Its high passive permeability

and high aqueous solubility classify it as a Developability Classification System (DCS) class I

compound.[2][7]

Property Value Reference

Molecular Weight 427.4 g/mol [2]

pKa 7.45 (± 0.05) [2]

LogD (pH 7.4) -0.27 (± 0.01) [2]

DMSO Solubility 250 mg/mL (584.90 mM) [1]

Q4: I am preparing UCT943 for an in vivo animal study. What is a reliable solvent system?
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A4: For oral administration in mouse models, several solvent systems have been successfully

used. The choice of vehicle can depend on the required dose and administration volume. Here

are three validated protocols:[1]

Protocol Solvent Composition Final Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (4.87 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL (4.87 mM)

3 10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (4.87 mM)

Important Note: For these protocols, it is recommended to first prepare a clear stock solution in

DMSO and then sequentially add the co-solvents. For in vivo experiments, it is best to prepare

the working solution fresh on the day of use.[1]

Experimental Protocols
Preparation of a 10 mM UCT943 Stock Solution in DMSO

Weigh out the required amount of UCT943 powder. For 1 mL of a 10 mM solution, you will

need 4.274 mg.

Add the UCT943 to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO (for 1 mL final volume, add slightly less

than 1 mL initially).

Vortex the solution thoroughly.

If necessary, place the tube in an ultrasonic water bath for 5-10 minutes to ensure complete

dissolution.[1]

Add DMSO to reach the final desired volume and vortex again.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1]
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Visualizations
Below are diagrams illustrating key pathways and workflows related to UCT943.
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Click to download full resolution via product page

Caption: Workflow for preparing UCT943 stock and in vivo solutions.

UCT943 Mechanism of Action in Plasmodium
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Caption: UCT943 inhibits Plasmodium PI4K, disrupting essential pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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